Cas no 1421602-05-2 (6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one)

• Product Name: 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
• CAS No: 1421602-05-2
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 4673422
• PubChem ID: 21824587
• Update Time: 2025-05-28

6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 6,7,8-trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
• ZINC82163970
• NE36395
• Z1463350070
• 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one

• Inchi： 1S/C13H17NO4/c1-16-10-6-8-7-11(15)14-5-4-9(8)12(17-2)13(10)18-3/h6H,4-5,7H2,1-3H3,(H,14,15)
• InChI Key： IYOASJAGIOFJGD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2CC(NCCC=21)=O)OC)OC

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one

Comprehensive Overview of 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one (CAS No. 1421602-05-2)

The compound 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one (CAS No. 1421602-05-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a tetrahydrobenzazepine core with three methoxy substituents at positions 6, 7, and 8. This compound belongs to the broader class of benzazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

In recent years, the scientific community has shown growing interest in 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one due to its potential role in central nervous system (CNS) drug development. Researchers are particularly intrigued by its structural similarity to other bioactive benzazepine compounds, which have demonstrated efficacy in modulating neurotransmitter systems. This has led to increased exploration of its pharmacokinetic properties and structure-activity relationships, especially in the context of neurodegenerative disorders and psychiatric conditions.

The synthesis of CAS No. 1421602-05-2 typically involves multi-step organic reactions, with careful attention to the introduction of the trimethoxy groups and the formation of the benzazepinone ring system. Analytical characterization of this compound often employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to ensure purity and structural confirmation. These analytical methods are crucial for researchers investigating the compound's potential applications in medicinal chemistry and drug discovery programs.

Current research trends indicate that 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one may have implications for neuroprotection and cognitive enhancement, topics that have gained substantial attention in both scientific literature and public discourse. The compound's ability to potentially interact with dopamine receptors and other neurological targets makes it a subject of interest for researchers studying age-related cognitive decline and memory disorders. These areas align with growing public health concerns about brain health and mental wellness.

From a molecular modeling perspective, the three-dimensional structure of CAS No. 1421602-05-2 presents interesting features for computational chemistry studies. The methoxy groups contribute to the molecule's electronic properties and may influence its binding affinity to biological targets. This has led to investigations into how structural modifications might optimize its bioavailability and target selectivity, which are critical considerations in modern rational drug design approaches.

The stability and physicochemical properties of 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one have been subjects of formulation research, particularly regarding its potential development as a therapeutic agent. Studies have examined its solubility profile, partition coefficient, and stability under various conditions, all of which are essential factors for pharmaceutical development. These investigations are particularly relevant given the current emphasis on drug delivery systems and formulation science in the pharmaceutical industry.

In the context of green chemistry initiatives, researchers have explored more sustainable synthetic routes for CAS No. 1421602-05-2, addressing growing concerns about environmental impact in chemical synthesis. This includes investigations into catalytic methods and solvent optimization to reduce waste and improve the overall atom economy of the synthetic process. Such approaches align with the pharmaceutical industry's increasing focus on sustainable drug development practices.

The potential biological activities of 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one continue to be an active area of investigation, with preliminary studies suggesting possible interactions with various enzyme systems and cellular pathways. These findings have sparked interest in its potential applications beyond neurological disorders, including possible roles in metabolic regulation and cellular signaling processes. Such broad potential makes this compound a versatile subject for interdisciplinary research.

As with many specialized chemical compounds, the commercial availability of CAS No. 1421602-05-2 is primarily through chemical suppliers catering to research institutions and pharmaceutical companies. The compound is typically offered in various quantities with detailed certificates of analysis, meeting the stringent requirements of research-grade chemicals. Quality control measures ensure consistency between batches, which is crucial for reproducible scientific studies.

Looking forward, the scientific trajectory of 6,7,8-Trimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one appears promising, with potential applications spanning drug discovery, neuroscience research, and chemical biology. Its unique structural features continue to inspire novel research directions, particularly in the context of developing targeted therapies for complex diseases. As research methodologies advance and our understanding of its mechanisms of action deepens, this compound may emerge as an important tool in both basic research and applied pharmaceutical development.